N-{[1,1'-biphenyl]-2-yl}-5-chloro-2-methoxy-4-methylbenzene-1-sulfonamide

• IUPAC Name: 5-chloro-2-methoxy-4-methyl-N-(2-phenylphenyl)benzenesulfonamide
• InChI: InChI=1S/C20H18ClNO3S/c1-14-12-19(25-2)20(13-17(14)21)26(23,24)22-18-11-7-6-10-16(18)15-8-4-3-5-9-15/h3-13,22H,1-2H3
• InChI Key: ZLNCGQQLGSATOG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1Cl)S(=O)(=O)NC2=CC=CC=C2C3=CC=CC=C3)OC
• Molecular Formula: C20H18ClNO3S
• Molecular Weight: 387.9 g/mol

Description

The compound “N-{[1,1’-biphenyl]-2-yl}-5-chloro-2-methoxy-4-methylbenzene-1-sulfonamide” is a complex organic molecule. It contains a biphenyl group, which is two benzene rings connected by a single bond. The molecule also contains a sulfonamide group, which is a functional group consisting of a sulfur atom, two oxygen atoms, and a nitrogen atom.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the biphenyl group, the introduction of the chloro, methoxy, and methyl groups, and the attachment of the sulfonamide group. Unfortunately, without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The biphenyl group would likely contribute to the rigidity of the molecule, while the various substituents (chloro, methoxy, methyl, and sulfonamide groups) would affect its polarity and reactivity.

Chemical Reactions Analysis

The reactivity of this compound would depend on its structure and the nature of its substituents. For example, the presence of the electron-withdrawing chloro and sulfonamide groups could make the compound more susceptible to nucleophilic attack.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar groups (like the sulfonamide) and nonpolar groups (like the biphenyl and methyl groups) could affect its solubility, melting point, and boiling point.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. As with any chemical, appropriate safety precautions should be taken when handling it. For example, biphenyl is considered hazardous by the 2012 OSHA Hazard Communication Standard.

Future Directions

The future research directions for this compound could include exploring its potential biological activity, optimizing its synthesis, and investigating its reactivity under various conditions.